1-ACETOXY-1,3-BUTADIENE
1-ACETOXY-1,3-BUTADIENE
Brand Name:
Vulcanchem
CAS No.:
1515-76-0
VCID:
VC0075349
InChI:
InChI=1S/C6H8O2/c1-3-4-5-8-6(2)7/h3-5H,1H2,2H3/b5-4+
SMILES:
CC(=O)OC=CC=C
Molecular Formula:
C6H8O2
Molecular Weight:
112.13 g/mol
1-ACETOXY-1,3-BUTADIENE
CAS No.: 1515-76-0
Main Products
VCID: VC0075349
Molecular Formula: C6H8O2
Molecular Weight: 112.13 g/mol
| CAS No. | 1515-76-0 |
|---|---|
| Product Name | 1-ACETOXY-1,3-BUTADIENE |
| Molecular Formula | C6H8O2 |
| Molecular Weight | 112.13 g/mol |
| IUPAC Name | [(1E)-buta-1,3-dienyl] acetate |
| Standard InChI | InChI=1S/C6H8O2/c1-3-4-5-8-6(2)7/h3-5H,1H2,2H3/b5-4+ |
| Standard InChIKey | NMQQBXHZBNUXGJ-SNAWJCMRSA-N |
| Isomeric SMILES | CC(=O)O/C=C/C=C |
| SMILES | CC(=O)OC=CC=C |
| Canonical SMILES | CC(=O)OC=CC=C |
| PubChem Compound | 5363433 |
| Last Modified | Nov 11 2021 |
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